Cas no 583811-55-6 (Pyrazolo[3,4-b]azepine, 1-ethyl-1,4,5,6,7,8-hexahydro-3-[(methylthio)methyl]- (9CI))

• Product Name: Pyrazolo[3,4-b]azepine, 1-ethyl-1,4,5,6,7,8-hexahydro-3-[(methylthio)methyl]- (9CI)
• CAS No: 583811-55-6
• MF: C₁₁H₁₉N₃S
• MW: 225.353660821915
• CID: 948419
• PubChem ID: 4331113
• Update Time: 2025-04-19

Pyrazolo[3,4-b]azepine, 1-ethyl-1,4,5,6,7,8-hexahydro-3-[(methylthio)methyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[3,4-b]azepine, 1-ethyl-1,4,5,6,7,8-hexahydro-3-[(methylthio)methyl]- (9CI)
• 1-Ethyl-3-((methylthio)methyl)-1,4,5,6,7,8-hexahydropyrazolo[3,4-b]azepine
• 583811-55-6
• Pyrazolo[3,4-b]azepine,1-ethyl-1,4,5,6,7,8-hexahydro-3-[(methylthio)methyl]-(9ci)

• Inchi： 1S/C11H19N3S/c1-3-14-11-9(6-4-5-7-12-11)10(13-14)8-15-2/h12H,3-8H2,1-2H3
• InChI Key： QQEWYFAVCKFDSN-UHFFFAOYSA-N
• SMILES： S(C)CC1C2=C(NCCCC2)N(CC)N=1

Computed Properties

• Exact Mass: 225.13
• Monoisotopic Mass: 225.13
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9A^2
• XLogP3: 2.1